Cas no 129922-51-6 (1,1'-Biphenyl,2-[(trifluoromethyl)thio]-)

1,1'-Biphenyl,2-[(trifluoromethyl)thio]- Properties

Names and Identifiers

• 1,1'-Biphenyl,2-[(trifluoromethyl)thio]-
• 1-phenyl-2-(trifluoromethylsulfanyl)benzene
• 1,1'-Biphenyl,2-[(trifluoromethyl)thio]
• 2-[(Trifluoromethyl)thio]-1,1'-biphenyl
• 2-[(Trifluoromethyl)thio]biphenyl
• I14-6241
• 2-Diphenyl-trifluoromethyl-sulfide
• 1,1'-BIPHENYL, 2-[(TRIFLUOROMETHYL)THIO]-
• starbld0018960
• 2-(trifluoromethylthio)biphenyl
• [1,1'-Biphenyl]-2-yl(trifluoromethyl)sulfane
• DTXSID90448497
• 1,1/'-BIPHENYL, 2-[(TRIFLUOROMETHYL)THIO]-
• AKOS015915262
• SCHEMBL5175215
• 129922-51-6
• FT-0722165
• +Expand

• InChIKey： GUDCYYVXWFVCRV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9F3S/c14-13(15,16)17-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• SMILES： FC(SC1=CC=CC=C1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 254.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 254.03770595g/mol
• Heavy Atom Count: 17
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• LogP: 4.96550
• PSA: 25.30000
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• Density: 1.29